Pyrimidine, 5-bromo-2-(4-benzyloxyphenyl)-
Cat. No. B8507408
M. Wt: 341.2 g/mol
InChI Key: JBNYEPSNTIGHEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[Br:1][c:2]1[n:3][cH:4][c:5]([Br:8])[cH:6][n:7]1.[CH3:32][CH2:33][OH:34].[CH3:35][c:36]1[cH:37][cH:38][cH:39][cH:40][cH:41]1.[CH3:42][C:43]#[N:44].[Na+:26].[Na+:27].[O-:28][C:29](=[O:30])[O-:31].[OH2:45].[c:9]1([CH2:15][O:16][c:17]2[cH:18][cH:19][c:20]([B:23]([OH:24])[OH:25])[cH:21][cH:22]2)[cH:10][cH:11][cH:12][cH:13][cH:14]1>>[c:2]1(-[c:20]2[cH:19][cH:18][c:17]([O:16][CH2:15][c:9]3[cH:10][cH:11][cH:12][cH:13][cH:14]3)[cH:22][cH:21]2)[n:3][cH:4][c:5]([Br:8])[cH:6][n:7]1
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Brc1cnc(Br)nc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1ccccc1
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC#N
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
|
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Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OB(O)c1ccc(OCc2ccccc2)cc1
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
Brc1cnc(-c2ccc(OCc3ccccc3)cc2)nc1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
